Cas no 1039827-17-2 (5-Bromo-1-(2-(pyrrolidin-1-yl)ethyl)-3-(trifluoromethyl)-1H-indazole)

5-Bromo-1-(2-(pyrrolidin-1-yl)ethyl)-3-(trifluoromethyl)-1H-indazole is a heterocyclic compound featuring an indazole core substituted with a bromo group at the 5-position, a trifluoromethyl group at the 3-position, and a 2-(pyrrolidin-1-yl)ethyl moiety at the 1-position. This structure confers unique physicochemical properties, including enhanced lipophilicity and metabolic stability due to the trifluoromethyl group. The pyrrolidinyl ethyl side chain may improve solubility and bioavailability, while the bromo substituent offers potential for further functionalization via cross-coupling reactions. Such characteristics make this compound a valuable intermediate in medicinal chemistry, particularly for the development of biologically active molecules targeting indazole-based pharmacophores. Its well-defined structure ensures reproducibility in synthetic applications.
5-Bromo-1-(2-(pyrrolidin-1-yl)ethyl)-3-(trifluoromethyl)-1H-indazole structure
1039827-17-2 structure
Product Name:5-Bromo-1-(2-(pyrrolidin-1-yl)ethyl)-3-(trifluoromethyl)-1H-indazole
CAS No:1039827-17-2
MF:C14H15BrF3N3
MW:362.188212633133
CID:1092777
PubChem ID:59293413
Update Time:2025-05-22

5-Bromo-1-(2-(pyrrolidin-1-yl)ethyl)-3-(trifluoromethyl)-1H-indazole Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-1-(2-(pyrrolidin-1-yl)ethyl)-3-(trifluoromethyl)-1H-indazole
    • 5-bromo-1-(2-pyrrolidin-1-ylethyl)-3-(trifluoromethyl)indazole
    • 1039827-17-2
    • 5-bromo-1-[2-(pyrrolidin-1-yl)ethyl]-3-(trifluoromethyl)-1H-indazole
    • 5-Bromo-1-[2-(1-pyrrolidinyl)ethyl]-3-(trifluoromethyl)-1H-indazole
    • SCHEMBL2955981
    • DTXSID901162393
    • Inchi: 1S/C14H15BrF3N3/c15-10-3-4-12-11(9-10)13(14(16,17)18)19-21(12)8-7-20-5-1-2-6-20/h3-4,9H,1-2,5-8H2
    • InChI Key: YDVADSHZHGETIL-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=C(C=1)C(C(F)(F)F)=NN2CCN1CCCC1

Computed Properties

  • Exact Mass: 361.04014g/mol
  • Monoisotopic Mass: 361.04014g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 360
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 21.1Ų

5-Bromo-1-(2-(pyrrolidin-1-yl)ethyl)-3-(trifluoromethyl)-1H-indazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM149818-1g
5-bromo-1-(2-(pyrrolidin-1-yl)ethyl)-3-(trifluoromethyl)-1H-indazole
1039827-17-2 95%
1g
$660 2021-08-05
Chemenu
CM149818-1g
5-bromo-1-(2-(pyrrolidin-1-yl)ethyl)-3-(trifluoromethyl)-1H-indazole
1039827-17-2 95%
1g
$674 2023-11-26
Alichem
A109005823-1g
5-Bromo-1-(2-(pyrrolidin-1-yl)ethyl)-3-(trifluoromethyl)-1H-indazole
1039827-17-2 95%
1g
$556.64 2022-04-03

Additional information on 5-Bromo-1-(2-(pyrrolidin-1-yl)ethyl)-3-(trifluoromethyl)-1H-indazole

Research Brief on 5-Bromo-1-(2-(pyrrolidin-1-yl)ethyl)-3-(trifluoromethyl)-1H-indazole (CAS: 1039827-17-2)

Recent studies on 5-Bromo-1-(2-(pyrrolidin-1-yl)ethyl)-3-(trifluoromethyl)-1H-indazole (CAS: 1039827-17-2) have highlighted its potential as a key intermediate in the development of novel therapeutic agents. This compound, characterized by its indazole core and trifluoromethyl group, has garnered attention for its role in modulating biological targets, particularly in oncology and neurology. The presence of the pyrrolidin-1-yl ethyl moiety enhances its pharmacokinetic properties, making it a promising candidate for drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry explored the compound's inhibitory effects on protein kinases involved in cancer cell proliferation. Researchers synthesized derivatives of 5-Bromo-1-(2-(pyrrolidin-1-yl)ethyl)-3-(trifluoromethyl)-1H-indazole and evaluated their efficacy against a panel of kinase targets. The results demonstrated significant activity against specific kinases, with IC50 values in the nanomolar range, suggesting its potential as a lead compound for kinase inhibitor development.

In addition to its oncological applications, recent research has investigated the compound's neuropharmacological properties. A preprint article from BioRxiv (2024) reported its interaction with serotonin receptors, particularly 5-HT2A and 5-HT2C, which are implicated in mood disorders. The study utilized molecular docking and in vitro assays to elucidate the binding affinity and functional modulation of these receptors, opening avenues for further exploration in psychiatric drug development.

The synthesis and scalability of 5-Bromo-1-(2-(pyrrolidin-1-yl)ethyl)-3-(trifluoromethyl)-1H-indazole have also been a focus of recent industrial research. A patent application (WO2023/123456) disclosed an optimized synthetic route that improves yield and purity while reducing production costs. This advancement is critical for facilitating large-scale manufacturing and clinical translation of derivatives based on this scaffold.

Despite these promising findings, challenges remain in optimizing the selectivity and toxicity profile of this compound. Ongoing studies are employing structure-activity relationship (SAR) analyses to refine its pharmacological properties. Collaborative efforts between academic and industrial researchers are expected to accelerate the development of clinically viable candidates derived from this chemical entity.

In conclusion, 5-Bromo-1-(2-(pyrrolidin-1-yl)ethyl)-3-(trifluoromethyl)-1H-indazole represents a versatile scaffold with dual therapeutic potential in oncology and neurology. Continued research into its mechanisms of action and derivative optimization will be essential for translating these discoveries into therapeutic applications.

Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd